4-[(3,5-Dimethylpiperidin-1-yl)methyl]-1,3-thiazol-2-amine

• IUPAC Name: 4-[(3,5-dimethylpiperidin-1-yl)methyl]-1,3-thiazol-2-amine
• InChI: InChI=1S/C11H19N3S/c1-8-3-9(2)5-14(4-8)6-10-7-15-11(12)13-10/h7-9H,3-6H2,1-2H3,(H2,12,13)
• InChI Key: WUDMQZVMBPZAHB-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CN(C1)CC2=CSC(=N2)N)C
• Molecular Formula: C11H19N3S
• Molecular Weight: 225.36 g/mol
• CAS RN: 929974-23-2

Description

Physical And Chemical Properties Analysis

The compound “4-[(3,5-Dimethylpiperidin-1-yl)methyl]-1,3-thiazol-2-amine” has a molecular weight of 225.35. The related compound “4-[(3,5-Dimethylpiperidin-1-yl)methyl]-1,3-thiazol-2-amine dihydrochloride” has a molecular weight of 298.3 g/mol, a hydrogen bond donor count of 3, a hydrogen bond acceptor count of 4, and a rotatable bond count of 2.

Scientific Research Applications

Structural Characterization and Synthesis

• The structural characterization of thiazole derivatives, such as the polymorphs of thiourea derivatives and their conversion into 2-aminothiazoles through the Hantzsch reaction, demonstrates the versatility of thiazoles in crystal engineering and molecular synthesis. These compounds exhibit distinct intermolecular hydrogen bonding patterns and crystal structures, contributing to their application in designing materials with specific physical properties (Böck et al., 2020).

Biological Activities

• Thiazole derivatives have been synthesized and evaluated for various biological activities. For instance, Schiff bases derived from 1,3,4-thiadiazole compounds have shown promising DNA protective abilities against oxidative damage and antimicrobial activities against specific strains of bacteria. This suggests the potential use of thiazole derivatives in developing new therapeutic agents (Gür et al., 2020).

• Additionally, carboxamide derivatives of benzo[b][1,6]naphthyridines, which are structurally related to thiazole compounds, have demonstrated potent cytotoxic activities against various cancer cell lines, indicating the potential for thiazole derivatives in cancer therapy (Deady et al., 2003).

Chemical Properties and Applications

• The study of thiazoles as corrosion inhibitors for metals such as copper in acidic environments reveals their chemical stability and potential applications in protecting materials from corrosion. This aspect of thiazole chemistry could be beneficial in industries looking to extend the lifespan of metal components and structures (Farahati et al., 2019).

• Fluorescence studies on thiazole derivatives have shown interesting fluorescence effects influenced by molecular aggregation and amino group position. These properties are critical for the development of fluorescent probes and sensors for biological and environmental monitoring (Matwijczuk et al., 2018).

Safety and Hazards

The compound “4-[(3,5-Dimethylpiperidin-1-yl)methyl]-1,3-thiazol-2-amine” has associated safety information. It has GHS05 and GHS07 pictograms, with a signal word of “Danger”. Hazard statements include H302 and H314. Precautionary statements include P260, P264, P270, P280, P301+P312, P301+P330+P331, P303+P361+P353, P304+P340, P305+P351+P338, P310, P330, P363, P405, and P501.